Cas no 77337-76-9 (Acamprosate)
Acamprosate structure
Product Name:Acamprosate
CAS No:77337-76-9
MF:C5H11NO4S
MW:181.21014046669
MDL:MFCD00867423
CID:563099
PubChem ID:71158
Update Time:2025-04-19
Acamprosate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid,3-(acetylamino)-
- 3-acetamidopropane-1-sulfonic acid
- ACAMPROSATE
- 3-(Acetylamino)propylsulfonic acid
- 3-Acetamido-1-propanesulfonic acid
- 3-acetylamino-1-propanesulfonic acid
- 3-acetylaminopropanesulfonic acid
- Acamprosate 6473
- Acamprosato
- Acamprosatum
- acamprostate
- acetylaminopropanosulfonate
- AOTA
- Campral
- N-Acetylhomotaurine
- sodium acetylhomotaurine
- AS-64312
- Aotal (TN)
- ACAMPROSATE [VANDF]
- AFCGFAGUEYAMAO-UHFFFAOYSA-N
- GTPL7106
- SCHEMBL41983
- HMS3743O03
- 1alpha Hydroxyvitamin D3-d6 (26,26,26,27,27,27-d6)
- 3-(ACETYLAMINO)PROPANE-1-SULPHONATE
- ACAMPROSATE [INN]
- SR-01000944872
- N-(3-sulfopropyl)ethanimidic acid
- NS00008367
- Acamprosate (INN)
- Acamprosato [INN-Spanish]
- DTXCID1024259
- CDA33776
- N-acetyl homotaurine
- Aotal
- F87571
- DB00659
- ACAMPROSATE [WHO-DD]
- HY-B0681
- DTXSID3044259
- ACAMPROSATE [HSDB]
- EN300-708768
- N4K14YGM3J
- Acamprosatum (INN-Latin)
- D07058
- 3-(acetylamino)propanesulphonicacid
- 3-(Acetylamino)propanesulphonic acid
- Acamprosate (calcium)
- N07BB03
- Acamprosate [INN:BAN]
- CS-0009584
- SR-01000944872-1
- HSDB 7358
- Acamprosatum [INN-Latin]
- 3-(acetylamino)propane-1-sulfonate
- UNII-N4K14YGM3J
- CHEBI:51041
- 1-Propanesulfonic acid, 3-(acetylamino)-
- CHEMBL1201293
- Acamprosato (INN-Spanish)
- AKOS006272019
- N Acetylhomotaurine
- 77337-76-9
- EINECS 278-667-4
- 3-Acetamido-1-propansulfonsaure
- Q337668
- 3-acetamidopropane-1-sulfonicacid
- DB-117008
- BRD-K26262077-238-01-5
- Acamprosate
-
- MDL: MFCD00867423
- Inchi: 1S/C5H11NO4S/c1-5(7)6-3-2-4-11(8,9)10/h2-4H2,1H3,(H,6,7)(H,8,9,10)
- InChI Key: AFCGFAGUEYAMAO-UHFFFAOYSA-N
- SMILES: S(CCCNC(C)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 181.04093
- Monoisotopic Mass: 181.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.8A^2
- XLogP3: -1.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.491
- PSA: 83.47
- LogP: 1.32150
- Vapor Pressure: No data available
Acamprosate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
Acamprosate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C860241-200mg |
Calcium 3-Acetamidopropane-1-Sulfonate |
77337-76-9 | ≥98% | 200mg |
¥747.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C860241-50mg |
Calcium 3-Acetamidopropane-1-Sulfonate |
77337-76-9 | ≥98% | 50mg |
¥899.00 | 2022-09-29 | |
| eNovation Chemicals LLC | D766606-0.2g |
1-Propanesulfonic acid,3-(acetylamino)- |
77337-76-9 | 98% | 0.2g |
$220 | 2023-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1079604-200mg |
Acamprosate |
77337-76-9 | 98% | 200mg |
¥896.00 | 2024-07-28 | |
| Cooke Chemical | M0751235-200mg |
Calcium3-Acetamidopropane-1-Sulfonate |
77337-76-9 | ≥98% | 200mg |
RMB 664.00 | 2025-02-20 | |
| Enamine | EN300-708768-0.05g |
3-acetamidopropane-1-sulfonic acid |
77337-76-9 | 0.05g |
$128.0 | 2023-05-26 | ||
| eNovation Chemicals LLC | D766606-200mg |
1-Propanesulfonic acid,3-(acetylamino)- |
77337-76-9 | 98% | 200mg |
$165 | 2024-06-07 | |
| 1PlusChem | 1P005O5Z-200mg |
1-Propanesulfonic acid,3-(acetylamino)- |
77337-76-9 | 98%+;RG | 200mg |
$122.00 | 2024-04-21 | |
| A2B Chem LLC | AC63799-200mg |
3-Acetamidopropane-1-sulfonic acid |
77337-76-9 | 98%+;RG | 200mg |
$129.00 | 2024-04-19 |
Acamprosate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
- Other Chemical Reagents Organic Metal Reagents
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